Cas no 2227843-66-3 ((2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2227843-66-3
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5926094
• PubChem ID: 165720997
• Update Time: 2025-10-19

(2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine
• 2227843-66-3
• EN300-1979022

• Inchi： 1S/C8H14ClN3/c1-5(10)4-7-6(2)11-12(3)8(7)9/h5H,4,10H2,1-3H3/t5-/m0/s1
• InChI Key： LWZKVVKFCCNJIM-YFKPBYRVSA-N
• SMILES： ClC1=C(C(C)=NN1C)C[C@H](C)N

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine

Introduction to (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine (CAS No. 2227843-66-3)

(2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine (CAS No. 2227843-66-3) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a substituted pyrazole ring, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine consists of a propanamine backbone with a 5-chloro-1,3-dimethylpyrazole substituent. The presence of the chiral center at the second carbon of the propanamine chain imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The pyrazole ring, known for its versatile pharmacophoric properties, further enhances the compound's potential as a drug candidate.

Recent studies have highlighted the importance of chiral amines in drug discovery and development. The enantiomeric purity of (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine can significantly influence its pharmacological profile. For instance, enantiomers often exhibit different binding affinities to biological targets, leading to distinct therapeutic effects and side-effect profiles. Therefore, the synthesis and isolation of the desired enantiomer are critical steps in the development of this compound.

The synthesis of (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine has been explored through various routes. One common approach involves the reaction of (S)-propanal with an appropriate amine followed by substitution with a 5-chloro-1,3-dimethylpyrazole derivative. Another method involves asymmetric catalytic hydrogenation or enzymatic resolution to achieve high enantiomeric purity. These synthetic strategies not only ensure the production of the desired enantiomer but also provide insights into the stereochemical control of complex molecules.

In terms of biological activity, (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For example, it has been evaluated for its anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes and for its antiviral activity against certain RNA viruses. These findings underscore the compound's versatility and potential for therapeutic applications.

One notable area of research is the investigation of (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. Studies have shown that this compound can interact with specific GPCRs, modulating their activity and potentially offering new avenues for treating conditions such as pain, inflammation, and neurological disorders.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While detailed clinical data on (2S)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amnine may still be limited, early-phase trials have begun to explore its safety and efficacy in human subjects. These trials aim to establish optimal dosing regimens and assess potential side effects. Preliminary results have been encouraging, suggesting that further investigation is warranted.

Beyond its direct therapeutic applications, (2S)-1-(5-chloro-1,3-dimethyl-H-pyrazol--yl)propan--amine serves as a valuable tool in chemical biology research. Its unique structure and biological activity make it an excellent probe for studying receptor-ligand interactions and signaling pathways. Researchers can use this compound to gain insights into disease mechanisms and identify new targets for drug discovery.

In conclusion, (2S)-1-(5-chloro--dimethyl-H-pyrazol--yl)propan--amine (CAS No. 227843--) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its chiral structure and substituted pyrazole ring contribute to its unique biological properties, making it a valuable candidate for further investigation. Ongoing research continues to uncover new aspects of its pharmacology and therapeutic applications, paving the way for future advancements in drug development.